Cas no 1705184-03-7 (N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide)

• Product Name: N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide
• CAS No: 1705184-03-7
• MF: C₁₃H₂₄N₂OS
• MW: 256.407462120056
• CID: 6279141
• PubChem ID: 90616102
• Update Time: 2025-05-21

N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide
• F6441-5680
• N-tert-butyl-3-methylsulfanyl-8-azabicyclo[3.2.1]octane-8-carboxamide
• 1705184-03-7
• N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• (1R,5S)-N-(tert-butyl)-3-(methylthio)-8-azabicyclo[3.2.1]octane-8-carboxamide
• AKOS025089514

• Inchi： 1S/C13H24N2OS/c1-13(2,3)14-12(16)15-9-5-6-10(15)8-11(7-9)17-4/h9-11H,5-8H2,1-4H3,(H,14,16)
• InChI Key： ZLAMBMXKXWZECR-UHFFFAOYSA-N
• SMILES： S(C)C1CC2CCC(C1)N2C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.16093457g/mol
• Monoisotopic Mass: 256.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Additional information on N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide

Comprehensive Overview of N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 1705184-03-7)

N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 1705184-03-7) is a structurally unique bicyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features an 8-azabicyclo[3.2.1]octane core, a scaffold known for its conformational rigidity and potential bioactivity. The presence of a tert-butyl group and a methylsulfanyl moiety further enhances its chemical diversity, making it a promising candidate for various applications.

The compound's CAS number 1705184-03-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers are particularly interested in its potential as a pharmacophore, given its ability to interact with biological targets such as enzymes and receptors. Recent studies have explored its utility in central nervous system (CNS) drug development, a hot topic in the pharmaceutical industry due to the growing demand for treatments targeting neurodegenerative diseases.

One of the most searched questions in the context of 8-azabicyclo[3.2.1]octane derivatives is their role in drug design. The rigid bicyclic structure of N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide offers advantages in molecular recognition, a critical factor in achieving high binding affinity and selectivity. This aligns with the current trend of structure-based drug discovery, where computational tools like molecular docking and AI-driven predictive modeling are increasingly employed to optimize lead compounds.

Another area of interest is the compound's synthetic accessibility. The methylsulfanyl group introduces a versatile handle for further chemical modifications, enabling the creation of analogs with tailored properties. This flexibility is highly valued in medicinal chemistry, where researchers often seek to fine-tune pharmacokinetic parameters such as solubility, metabolic stability, and bioavailability. Discussions on platforms like ResearchGate and PubMed frequently highlight the importance of such modifications in advancing drug candidates.

From an SEO perspective, keywords like "8-azabicyclo[3.2.1]octane synthesis", "tert-butyl carboxamide applications", and "methylsulfanyl derivatives in drug discovery" are highly relevant. These terms reflect the growing curiosity among scientists and industry professionals about the compound's potential. Additionally, the rise of green chemistry has spurred interest in sustainable synthetic routes for such molecules, further amplifying their appeal.

In summary, N-tert-butyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 1705184-03-7) represents a fascinating intersection of structural complexity and therapeutic potential. Its study not only contributes to the broader understanding of bicyclic scaffolds but also aligns with contemporary research priorities, including CNS therapeutics and computational drug design. As the scientific community continues to explore its properties, this compound is poised to remain a subject of significant interest.